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Compound of Interest

Compound Name: Pinacyanol chloride

Cat. No.: B1214603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical

properties of Pinacyanol chloride. The information is curated for professionals in research and

development, offering quantitative data, experimental methodologies, and visual

representations of its chemical structure and analytical workflows.

Core Physicochemical Properties
Pinacyanol chloride, a cyanine dye, possesses distinct properties that are crucial for its

application in various scientific fields, including as a histological stain and a sensitizer in

photographic emulsions.[1] A summary of its key physicochemical properties is presented

below.

Table 1: General Physicochemical Properties of
Pinacyanol Chloride
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Property Value Source

Chemical Name

(2E)-1-ethyl-2-[(E)-3-(1-

ethylquinolin-1-ium-2-yl)prop-

2-enylidene]quinoline chloride

[2]

Synonyms
Quinaldine blue, 1,1′-Diethyl-

2,2′-carbocyanine chloride
[3]

CAS Number 2768-90-3 [3]

Molecular Formula C₂₅H₂₅ClN₂ [2][3]

Molecular Weight 388.93 g/mol [3][4]

Appearance Bright blue-green solid[2]

Melting Point 270 °C (decomposes) [4]

Table 2: Solubility Profile of Pinacyanol Chloride
Pinacyanol chloride is generally soluble in polar solvents.[5] However, its solubility in water is

limited, and the addition of organic solvents like ethanol can enhance its solubility in aqueous

solutions.
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Solvent Solubility Notes

Water Soluble[3][6]

Limited solubility; forms a

violet-red solution. The use of

a 7.5% (v/v) ethanol in water

mixture has been reported to

increase solubility for

experimental studies.

Ethanol Soluble[6] Forms a blue solution.

Methanol Soluble[6]

Generally, substances soluble

in water and ethanol are also

soluble in methanol.[6]

Chloroform Soluble

Non-polar solvents Limited solubility [5]

Table 3: Spectral Properties of Pinacyanol Chloride in
Ethanol

Parameter Value Conditions

λmax (Monomer) 604 nm In ethanol at 0.001 g/L

ε (at 603-609 nm) ≥150,000 L·mol⁻¹·cm⁻¹ In ethanol at 0.001 g/L

λmax (Second Peak) 560 nm In ethanol at 0.001 g/L

ε (at 559-565 nm) ≥65,000 L·mol⁻¹·cm⁻¹ In ethanol at 0.001 g/L

Chemical Structure
The chemical structure of Pinacyanol chloride is fundamental to its properties as a cyanine

dye.

N+CH2CCCCCCCCCCCNCH2CCCCCCCCl

Click to download full resolution via product page
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Caption: Chemical structure of Pinacyanol chloride.

Experimental Protocols
Detailed methodologies for determining key physicochemical properties of Pinacyanol
chloride are outlined below.

Determination of Melting Point
Objective: To determine the temperature at which Pinacyanol chloride transitions from a solid

to a liquid state.

Methodology:

Sample Preparation: A small amount of finely powdered Pinacyanol chloride is packed into

a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the

heating block of the apparatus.

Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute,

especially when approaching the expected melting point.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the onset of melting. The temperature at which

the last solid crystal melts is recorded as the completion of melting. The range between

these two temperatures is the melting point range.

Decomposition: For Pinacyanol chloride, the melting point is accompanied by

decomposition, which should be noted.

UV-Visible Spectroscopy for Spectral Properties
Objective: To determine the absorption maxima (λmax) and molar extinction coefficient (ε) of

Pinacyanol chloride.

Methodology:
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Solvent Selection: Ethanol is a suitable solvent for measuring the spectral properties of the

monomeric form of Pinacyanol chloride.

Solution Preparation: A stock solution of known concentration (e.g., 0.001 g/L) of Pinacyanol
chloride in ethanol is prepared. Serial dilutions may be necessary to achieve an absorbance

within the linear range of the spectrophotometer (typically 0.1 - 1.0).

Instrumentation: A calibrated UV-Visible spectrophotometer is used. The instrument is

blanked using the same solvent (ethanol) in a matched cuvette.

Measurement: The absorbance of the Pinacyanol chloride solution is measured over a

wavelength range that includes the visible spectrum (e.g., 400-800 nm).

Data Analysis: The wavelength of maximum absorbance (λmax) is identified from the

resulting spectrum. The molar extinction coefficient (ε) is calculated using the Beer-Lambert

law: A = εcl, where A is the absorbance at λmax, c is the molar concentration of the solution,

and l is the path length of the cuvette (usually 1 cm).

Analysis of Aggregation by Cryo-Transmission Electron
Microscopy (Cryo-TEM)
Objective: To visualize the morphology of Pinacyanol chloride aggregates (H- and J-

aggregates) in an aqueous environment.

Methodology:

Sample Preparation: An aqueous solution of Pinacyanol chloride is prepared at a

concentration that promotes aggregation (e.g., 50 µM to 1 mM).

Grid Preparation: A small droplet (e.g., 3-5 µL) of the sample solution is applied to a

hydrophilized, perforated carbon-filmed grid.

Vitrification: The excess liquid is blotted away to create a thin film of the solution, which is

then rapidly plunged into a cryogen (e.g., liquid ethane) to vitrify the sample, preserving the

native structure of the aggregates.
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Imaging: The vitrified sample is transferred to a cryo-transmission electron microscope under

cryogenic conditions. Images are acquired at low electron doses to minimize radiation

damage to the sample.

Data Analysis: The acquired images are analyzed to determine the morphology, size, and

organization of the Pinacyanol chloride aggregates.

Experimental Workflow: Aggregation Analysis
The study of Pinacyanol chloride's aggregation in aqueous solutions involves a multi-step

process combining spectroscopic and microscopic techniques.
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Caption: Workflow for the analysis of Pinacyanol chloride aggregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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